Cas no 34041-01-5 (4-acetyl-5-methylhexanenitrile)

• Product Name: 4-acetyl-5-methylhexanenitrile
• CAS No: 34041-01-5
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 918704
• PubChem ID: 281969
• Update Time: 2025-04-19

4-acetyl-5-methylhexanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-5-methylhexanenitrile
• 2-Methyl-3-acetyl-5-cyan-pentan
• 4-isopropyl-5-oxo-hexanenitrile
• 4-Isopropyl-5-oxo-hexannitril
• 5-Methyl-4-acetyl-hexansaeure-nitril
• 34041-01-5
• NSC134997
• KKPOKVBRVMRPOD-UHFFFAOYSA-N
• DTXSID30300126
• DS-005259
• NSC-134997
• 4-isopropyl-5-oxohexanenitrile
• SCHEMBL9187234
• 4-Acetyl-5-methyl-hexanenitrile

• Inchi： 1S/C9H15NO/c1-7(2)9(8(3)11)5-4-6-10/h7,9H,4-5H2,1-3H3
• InChI Key： KKPOKVBRVMRPOD-UHFFFAOYSA-N
• SMILES： O=C(C)C(CCC#N)C(C)C

Computed Properties

• Exact Mass: 153.11500
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 2.15138